![molecular formula C23H22N2O4S B6561040 3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide CAS No. 946320-52-1](/img/structure/B6561040.png)
3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
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Description
3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide is 422.13002836 g/mol and the complexity rating of the compound is 618. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Organic Electronics and Conductive Polymers
- DMOT serves as a building block in the synthesis of 3,4-ethylenedioxythiophene (EDOT) . Through trans-esterification, it can be converted into EDOT, which is then polymerized to produce PEDOT (poly(3,4-ethylenedioxythiophene)). PEDOT is a conductive polymer widely used in π-conjugated systems, such as organic solar cells, light-emitting diodes (LEDs), and electrochromic devices .
Energy Storage Devices
- Poly(dimethoxythiophenes) , derived from DMOT, have potential applications in energy storage devices. These polymers can be doped electrochemically, leading to enhanced charge storage capacity. Researchers are exploring their use in supercapacitors and batteries .
Photoinduced Energy Transfer Studies
- DMOT is employed as a precursor in the synthesis of an N2S2-N4 porphyrin dyad . This dyad is used to study photoinduced energy transfer processes. Investigating the interactions between DMOT-based compounds and light absorption can provide insights into energy transfer mechanisms .
Antioxidant and Antibacterial Activities
- While not directly related to DMOT, benzamide derivatives have been studied for their biological properties. Researchers have synthesized novel benzamide compounds and evaluated their antioxidant and antibacterial activities. Although specific studies on DMOT are limited, its structural similarity to these compounds suggests potential bioactivity .
Materials for Organic Photovoltaics
- DMOT-containing polymers can be incorporated into organic photovoltaic devices. Their π-conjugated structure facilitates efficient charge transport, making them suitable for use as active layers in solar cells .
Synthetic Chemistry and Drug Discovery
- DMOT’s unique structure, combining thiophene and benzamide moieties, could inspire synthetic chemists. By modifying its functional groups, researchers may develop novel analogs with diverse properties. Additionally, computational studies could explore potential drug-like properties of DMOT derivatives .
properties
IUPAC Name |
3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-28-19-10-8-16(13-20(19)29-2)22(26)24-17-9-7-15-5-3-11-25(18(15)14-17)23(27)21-6-4-12-30-21/h4,6-10,12-14H,3,5,11H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEDOUBAJIQBVFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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